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Compound of Interest

Compound Name: ABT-925 anhydrous

Cat. No.: B051738

For Research Use Only. Not for human or veterinary use.

Introduction

ABT-925 is a potent and selective dopamine D3 receptor antagonist.[1] First developed by
Abbott Laboratories, it demonstrates an approximate 100-fold higher affinity for the D3 receptor
over the D2 receptor, making it a valuable tool for neuroscience research, particularly in studies
related to schizophrenia and other CNS disorders.[2][3] Proper storage and handling of the
anhydrous powder form of ABT-925 are critical to maintain its stability, purity, and biological
activity, ensuring the validity and reproducibility of experimental results.

These application notes provide detailed protocols for the storage, handling, and experimental
use of ABT-925 anhydrous powder for researchers, scientists, and drug development

professionals.

Physicochemical and Storage Data

Quantitative data for ABT-925 are summarized below. Adherence to the specified storage
conditions is crucial to prevent degradation.

Table 1: Physicochemical Properties of ABT-925
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Property Value Reference

2-((3-(4-(2-(tert-butyl)-6-
(trifluoromethyl)pyrimidin-4-

Chemical Name yl)piperazin-1- [2]
yl)propylthio)pyrimidin-4(3H)-
one

Synonyms A-437203, Lu-201640 [1][2]
220519-06-2 (anhydrous free

CAS Number [2][4]
base)

Molecular Formula C20H27F3NeOS [4115]

Molecular Weight 456.53 g/mol [1][5]

Appearance Solid Powder [1112]

) >98% (Refer to Certificate of

Purity ) [2]

Analysis)

- Soluble in DMSO (e.g., 10
Solubility ] [1112]
mM), not in water.

Table 2: Recommended Storage Conditions for ABT-925
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. Temperat Atmosph ] ] Referenc

Form Condition Light Duration

ure ere e

Tightly Dark
Anhydrous
Long-term -20°C sealed, (amber >2 years [2]
Powder ) ]
desiccated  vial)
Tightly Dark
Days to
Short-term 0-4°C sealed, (amber [2][6]
) ) weeks

desiccated  vial)

Stock Tightly Dark
] ] Upto 6
Solution (in Long-term -80°C sealed (amber [1]
] ] months

DMSO) aliquots vial)

Tightly Dark

Uptol
Short-term -20°C sealed (amber [11[7]
) . month
aliquots vial)

Mandatory Safety & Handling Protocols

Handling of potent, anhydrous powders requires stringent safety protocols to protect personnel
and prevent compound degradation.[8]

Personal Protective Equipment (PPE)

Always wear appropriate PPE when handling ABT-925 powder or solutions:

Gloves: Nitrile or other chemical-resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: Standard laboratory coat.

Respiratory Protection: Use a fume hood or a ventilated balance enclosure when weighing or
handling the powder to avoid inhalation.[9][10]

Protocol for Weighing Anhydrous Powder
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Due to its anhydrous nature, ABT-925 may be hygroscopic and should be handled in a

controlled, low-humidity environment to prevent water absorption.[11]

Acclimatization: Before opening, allow the vial of ABT-925 to equilibrate to room temperature
for at least 60 minutes.[7] This prevents condensation from forming on the cold powder.

Environment: Perform all powder handling inside a chemical fume hood or a balance
enclosure with low airflow. If the compound is highly sensitive to moisture, use a glove box
purged with an inert gas (e.g., nitrogen or argon).

Tare Vessel: Place a sterile, pre-labeled microcentrifuge tube or vial on an analytical balance
and tare the weight.

Transfer: Using a clean, chemical-resistant spatula, carefully transfer the desired amount of
ABT-925 powder to the tared vessel. Avoid creating dust.[9]

Sealing: Immediately and tightly cap the receiving vessel and the stock vial of ABT-925. For
added protection against moisture, wrap the cap of the stock vial with parafilm.[12]

Record: Record the final weight and return the stock vial to its recommended storage
condition promptly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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